Cas no 1804055-98-8 (2-Carboxy-1H-benzimidazole-6-acetic acid)

2-Carboxy-1H-benzimidazole-6-acetic acid is a benzimidazole derivative featuring both carboxylic acid and acetic acid functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the development of compounds with potential biological activity, particularly in medicinal chemistry. The presence of multiple reactive sites enhances its utility in coupling reactions and heterocyclic scaffold construction. This compound is valued for its stability and compatibility with a range of reaction conditions, facilitating its use in the synthesis of complex molecules. Its purity and well-defined structure ensure reproducibility in research and industrial processes.

2-Carboxy-1H-benzimidazole-6-acetic acid structure

1804055-98-8 structure

Product Name:2-Carboxy-1H-benzimidazole-6-acetic acid

CAS No:1804055-98-8

MF:C₁₀H₈N₂O₄

MW:220.181522369385

CID:4826069

Update Time:2025-06-25

2-Carboxy-1H-benzimidazole-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Carboxy-1H-benzimidazole-6-acetic acid
- Inchi： 1S/C10H8N2O4/c13-8(14)4-5-1-2-6-7(3-5)12-9(11-6)10(15)16/h1-3H,4H2,(H,11,12)(H,13,14)(H,15,16)
- InChI Key： SEPDKKSPPNMUNE-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC2=C(C=1)NC(C(=O)O)=N2)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 307
XLogP3: 0.8
Topological Polar Surface Area: 103

2-Carboxy-1H-benzimidazole-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061001304-250mg	2-Carboxy-1H-benzimidazole-6-acetic acid	1804055-98-8	98%	250mg	$784.23	2022-04-02
Alichem	A061001304-500mg	2-Carboxy-1H-benzimidazole-6-acetic acid	1804055-98-8	98%	500mg	$1,108.89	2022-04-02
Alichem	A061001304-1g	2-Carboxy-1H-benzimidazole-6-acetic acid	1804055-98-8	98%	1g	$1,736.45	2022-04-02

2-Carboxy-1H-benzimidazole-6-acetic acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
3. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
4. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 2-Carboxy-1H-benzimidazole-6-acetic acid

Introduction to 2-Carboxy-1H-benzimidazole-6-acetic acid (CAS No. 1804055-98-8)

2-Carboxy-1H-benzimidazole-6-acetic acid (CAS No. 1804055-98-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-Carboxy-1H-benzimidazole-6-acetic acid consists of a benzimidazole core with carboxylic acid groups at specific positions. The benzimidazole ring is a common motif in many biologically active molecules, known for its ability to interact with various biological targets, including enzymes and receptors. The presence of carboxylic acid groups adds additional functionality, enhancing the compound's solubility and reactivity.

Recent studies have highlighted the multifaceted biological activities of 2-Carboxy-1H-benzimidazole-6-acetic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxicity. This property makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Preliminary studies have shown that 2-Carboxy-1H-benzimidazole-6-acetic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-inflammatory and anticancer properties, 2-Carboxy-1H-benzimidazole-6-acetic acid has also been investigated for its neuroprotective effects. Research has indicated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic properties of 2-Carboxy-1H-benzimidazole-6-acetic acid have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

To further explore the therapeutic potential of 2-Carboxy-1H-benzimidazole-6-acetic acid, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects. Early results from phase I trials have been encouraging, with no major adverse events reported.

In conclusion, 2-Carboxy-1H-benzimidazole-6-acetic acid (CAS No. 1804055-98-8) is a promising compound with a wide range of biological activities. Its anti-inflammatory, anticancer, and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. As more data become available from ongoing studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.